Cas no 5586-88-9 (4-Chlorophenylacetone)

4-Chlorophenylacetone (CAS 99-91-2) is a chlorinated aromatic ketone primarily used as an intermediate in organic synthesis. Its key advantage lies in its role as a precursor in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The chlorine substituent enhances reactivity, enabling selective functionalization in synthetic pathways. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in reactions such as reductive amination or condensation, making it valuable for fine chemical manufacturing. Purity and precise synthesis control are critical to its utility in high-yield processes. Proper safety protocols must be observed due to its potential reactivity.
4-Chlorophenylacetone structure
4-Chlorophenylacetone structure
Product Name:4-Chlorophenylacetone
CAS No:5586-88-9
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD00045214
CID:46029
PubChem ID:135727235
Update Time:2025-05-27

4-Chlorophenylacetone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)acetone
    • 4-Chlorophenylacetone
    • 1-(4-Chlorophenyl)-2-propanone
    • 1-(4-chlorophenyl)propan-2-one
    • 1-(p-chlorophenyl)-2-propanone
    • 1-(p-chlorophenyl)acetone
    • 4'-CHLOROPHENYLACETONE
    • 4-Chlorphenylaceton
    • P-CHLORO ENZYL METHYL KETONE
    • p-chlorobenzyl methyl ketone
    • p-chlorophenyl-2-propanone
    • p-chlorophenylacetone
    • 1-(4-Chloro-phenyl)-propan-2-one
    • p-(Chlorophenyl)acetone
    • 2-Propanone, 1-(4-chlorophenyl)-
    • I2FE1ERE85
    • WEJRYKSUUFKMBC-UHFFFAOYSA-N
    • 4-chlorophenyl acetone
    • (p-chlorophenyl)acetone
    • (4-chlorophenyl)acetone
    • Methyl p-chlorobenzyl ketone
    • 2-Propanone,p-chlorophenyl-
    • 4-chlor
    • 4-chlorophenylacetone, AldrichCPR
    • 5586-88-9
    • AMY15000
    • s10960
    • 4-chlorobenzyl methyl ketone
    • MFCD00045214
    • NSC22985
    • SCHEMBL48823
    • 2-PROPANONE, (P-CHLOROPHENYL)-
    • C2526
    • STR06042
    • 1-(4-chlorophenyl)-propan-2-one
    • A830846
    • NSC-22985
    • 2-PROPANONE, 1-(P-CHLOROPHENYL)-
    • EN300-60465
    • NSC 22985
    • EINECS 226-986-4
    • NS00033416
    • DTXSID90204459
    • AKOS000215971
    • FT-0605697
    • SY017113
    • UNII-I2FE1ERE85
    • 1-(4-Chlorophenyl)acetone #
    • DB-052812
    • DTXCID40126950
    • MDL： MFCD00045214
    • Inchi： 1S/C9H9ClO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
    • InChI Key： WEJRYKSUUFKMBC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC(C)=O

Computed Properties

  • Exact Mass: 168.03400
  • Monoisotopic Mass: 168.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.151
  • Boiling Point: 216°C(lit.)
  • Flash Point: >110℃
  • Refractive Index: 1.5325-1.5345
  • PSA: 17.07000
  • LogP: 2.47150
  • Solubility: Not determined

4-Chlorophenylacetone Security Information

4-Chlorophenylacetone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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4-Chlorophenylacetone Production Method

4-Chlorophenylacetone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5586-88-9)4-Chlorophenylacetone
Order Number:A830846
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:19
Price ($):445.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5586-88-9)4-Chlorophenylacetone
A830846
Purity:99%
Quantity:500g
Price ($):445.0
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